Cas no 941890-46-6 (2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941890-46-6
• MF: C₁₉H₁₇FN₄O₃
• MW: 368.361687421799
• CID: 6001500
• PubChem ID: 16898273
• Update Time: 2025-05-19

2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• Imidazo[2,1-c][1,2,4]triazine-3,4-dione, 2-[(2-fluorophenyl)methyl]-2,6,7,8-tetrahydro-8-(4-methoxyphenyl)-
• AKOS024640561
• F2334-0315
• 2-[(2-fluorophenyl)methyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• 941890-46-6
• 2-(2-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• Inchi： 1S/C19H17FN4O3/c1-27-15-8-6-14(7-9-15)22-10-11-23-17(25)18(26)24(21-19(22)23)12-13-4-2-3-5-16(13)20/h2-9H,10-12H2,1H3
• InChI Key： ROAJWHIWMUXUQJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 368.12846858g/mol
• Monoisotopic Mass: 368.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 511.3±60.0 °C(Predicted)
• pka: 0.23±0.20(Predicted)

Additional information on 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Comprehensive Overview of 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 941890-46-6)

2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 941890-46-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[2,1-c][1,2,4]triazine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the fluorophenyl and methoxyphenyl substituents, which enhance its reactivity and binding affinity.

The compound's CAS number 941890-46-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documents. Its complex nomenclature reflects its intricate molecular architecture, which includes fused imidazole and triazine rings. Such structures are often explored for their potential in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic disorders. Recent studies have highlighted the role of similar compounds in modulating kinase activity, a hot topic in oncology and autoimmune disease research.

From a synthetic chemistry perspective, 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione presents intriguing challenges and opportunities. The incorporation of a fluorine atom and a methoxy group into the aromatic rings can significantly alter the compound's electronic properties, solubility, and metabolic stability. These modifications are critical in medicinal chemistry, where small structural changes can lead to substantial improvements in a drug's efficacy and safety profile.

In the context of current research trends, this compound aligns with the growing interest in heterocyclic scaffolds for drug development. The imidazo[2,1-c][1,2,4]triazine core is particularly valuable due to its ability to interact with biological targets through multiple binding modes. For instance, similar compounds have shown promise as GABA receptor modulators, which are relevant in treating neurological conditions like epilepsy and anxiety. Additionally, the methoxyphenyl moiety is often associated with enhanced blood-brain barrier penetration, making it a key feature in CNS-targeted therapies.

Market dynamics for CAS No. 941890-46-6 reflect its niche but growing demand in the fine chemicals sector. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to pharmaceutical and biotechnology companies engaged in early-stage drug discovery. The rise of AI-driven drug design has further amplified interest in such molecules, as computational tools can rapidly screen and optimize their properties for specific applications.

For researchers and industry professionals, understanding the physicochemical properties of 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione is essential. Key parameters such as logP, pKa, and solubility influence its behavior in biological systems and formulation development. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize and validate its purity, ensuring reproducibility in experimental studies.

Looking ahead, the potential applications of CAS No. 941890-46-6 extend beyond traditional pharmaceuticals. Its structural motifs are being explored in agrochemicals and material science, where heterocyclic compounds play a pivotal role in developing novel pesticides and functional materials. As sustainability becomes a focal point in chemical innovation, greener synthetic routes for such molecules are also under investigation, aligning with the principles of green chemistry.

In summary, 2-(2-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 941890-46-6) represents a versatile and scientifically intriguing compound. Its relevance in cutting-edge research, coupled with its potential across multiple industries, makes it a subject of ongoing exploration and innovation. For those seeking detailed technical data or collaboration opportunities, consulting specialized chemical databases and research publications is highly recommended.